Cas no 898771-53-4 (3'-Azetidinomethyl-2-thiomethylbenzophenone)

• Product Name: 3'-Azetidinomethyl-2-thiomethylbenzophenone
• CAS No: 898771-53-4
• MF: C₁₈H₁₉NOS
• MW: 297.414563417435
• MDL: MFCD03842077
• CID: 994192
• PubChem ID: 24724851
• Update Time: 2025-08-04

3'-Azetidinomethyl-2-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(azetidin-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone
• 3'-AZETIDINOMETHYL-2-THIOMETHYLBENZOPHENONE
• (3-(Azetidin-1-ylmethyl)phenyl)(2-(methylthio)phenyl)methanone
• {3-[(Azetidin-1-yl)methyl]phenyl}[2-(methylsulfanyl)phenyl]methanone
• AKOS016020477
• DTXSID90643248
• SB51634
• 898771-53-4
• 1-({3-[2-(METHYLSULFANYL)BENZOYL]PHENYL}METHYL)AZETIDINE
• MFCD03842077
• 3'-Azetidinomethyl-2-thiomethylbenzophenone

• MDL： MFCD03842077
• Inchi： 1S/C18H19NOS/c1-21-17-9-3-2-8-16(17)18(20)15-7-4-6-14(12-15)13-19-10-5-11-19/h2-4,6-9,12H,5,10-11,13H2,1H3
• InChI Key： UBTHTRCPKNXYSZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1=CC=CC(=C1)CN1CCC1)=O

Computed Properties

• Exact Mass: 297.11900
• Monoisotopic Mass: 297.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 458.2°C at 760 mmHg
• Flash Point: 230.9°C
• Refractive Index: 1.644
• PSA: 45.61000
• LogP: 3.78310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones